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Compound of Interest

Compound Name: MLT-231

Cat. No.: B15607148

For immediate release: This document provides essential safety and logistical information for
the proper disposal of MLT-231, a potent and selective MALT1 inhibitor used in research.
Adherence to these procedures is critical for ensuring the safety of laboratory personnel,
preventing environmental contamination, and maintaining regulatory compliance. As MLT-231
is a research compound, it should be treated as hazardous chemical waste in the absence of a
specific Safety Data Sheet (SDS).

Summary of Key Chemical and Safety Data

A comprehensive understanding of the chemical properties of MLT-231 is fundamental to safe
handling and disposal. The following table summarizes essential data compiled from various
suppliers.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15607148?utm_src=pdf-interest
https://www.benchchem.com/product/b15607148?utm_src=pdf-body
https://www.benchchem.com/product/b15607148?utm_src=pdf-body
https://www.benchchem.com/product/b15607148?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607148?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Property

Value

Source(s)

Chemical Name

1-(2-chloro-7-((3S,5S)-3,5-
dimethylmorpholino)pyrazolo[1
,5-a]pyrimidin-6-yl)-3-(2-
(trifluoromethyl)pyridin-4-

[1]

yl)urea
CAS Number 2682102-10-7 [2][3]
Molecular Formula C19H19CIF3N702 [11[2]
Molecular Weight 469.85 g/mol [11121[3]
Appearance Solid [3]
Purity 99.55% [2]
Solubility Soluble in DMSO (110 mg/mL)  [2]
Short term (days to weeks): O -
Storage 4°C. Long term (months to [1][2]
years): -20°C.
Shipped at ambient
Shipping temperature as a non- [1112]
hazardous chemical.
For research use only. Not for
Usage [1]

human or veterinary use.

Detailed Step-by-Step Disposal Protocol

The proper disposal of MLT-231 must be managed through your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste contractor.[4] Under no

circumstances should this compound or its containers be disposed of in the regular trash or

down the drain.[5][6] The recommended final disposal method for compounds of this nature is

high-temperature incineration.[4][7]
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Personal Protective Equipment (PPE) and Engineering
Controls

Before handling MLT-231 for disposal, ensure you are in a well-ventilated area, preferably
within a chemical fume hood.[6] All personnel must wear appropriate PPE to minimize
exposure:

o Eye Protection: Safety goggles with side-shields.
« Hand Protection: Chemical-resistant gloves (e.g., nitrile).

o Body Protection: A fully buttoned lab coat.

Waste Segregation and Container Selection

Proper segregation at the point of generation is a critical step in safe disposal.[7]

e Do not mix MLT-231 waste with other waste streams, especially incompatible materials,
unless explicitly permitted by your institution's EHS office.

o Collect all forms of MLT-231 waste in a designated, properly labeled, and sealable container.

e The container must be made of a chemically resistant material, such as high-density
polyethylene (HDPE) or glass.[7]

Collection of Different Waste Forms

e Solid Waste: This includes unused or expired compounds, contaminated PPE (gloves, weigh
boats, pipette tips), and other lab materials. Carefully place these items into the designated
solid hazardous waste container to minimize dust generation.

» Liquid Waste: This includes stock solutions, experimental media containing MLT-231, and
solvent rinses. Collect all liquid waste in a sealable, leak-proof container intended for
hazardous liquid waste.

e Contaminated Labware:
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o Disposable Labware: Any disposable items (e.g., pipette tips, tubes) that have come into
contact with MLT-231 should be considered hazardous waste and placed in the solid
waste container.

o Non-disposable Glassware: Decontaminate non-disposable glassware by triple rinsing
with a suitable solvent (e.g., ethanol or acetone). The rinsate from this cleaning process
must be collected and managed as liquid hazardous waste.[4]

Empty Container Disposal

The original container of MLT-231 is considered hazardous waste even when "empty."
e |t must be triple-rinsed with a suitable solvent.[4]
e The solvent rinsate must be collected and disposed of as liquid hazardous waste.[4]

« After triple-rinsing, deface or remove the original label and dispose of the container
according to your institution's guidelines for decontaminated lab glass or plastic.[4]

Waste Storage and Labeling

o Store the sealed hazardous waste container in a designated satellite accumulation area
within the laboratory.

e This area should be secure, well-ventilated, and away from heat sources or high-traffic
areas.[7]

o Clearly label the hazardous waste container with "Hazardous Waste," the full chemical name
"MLT-231," the approximate quantity, and the date of accumulation.

Arranging for Final Disposal

o Once the waste container is full or is approaching your institution's storage time limit, contact
your EHS office to schedule a pickup.[5]

o Provide them with all necessary information about the waste, including its chemical name
and nature.
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Emergency Procedures for Spills

In the event of a spill, immediate and appropriate action is required:
o Evacuate and Secure: Alert others in the vicinity and restrict access to the spill area.

o Personal Protection: Wear appropriate PPE, including double gloves, a lab coat, and eye
protection.

e Containment and Cleanup:
o For solid spills, gently cover with a damp absorbent material to avoid raising dust.
o For liquid spills, cover with an inert absorbent material like vermiculite or sand.[6]

o Collection: Carefully collect the absorbed material and any contaminated debris into the
designated solid hazardous waste container.

o Decontamination: Clean the spill area thoroughly with an appropriate solvent, followed by
soap and water. All cleaning materials must also be disposed of as hazardous waste.

Disposal Process Workflow

The following diagram illustrates the logical workflow for the proper disposal of MLT-231.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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